3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate

• IUPAC Name: 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)propane-1-sulfonate
• InChI: InChI=1S/C11H13NO4S2/c1-8-12(5-2-6-18(14,15)16)10-7-9(13)3-4-11(10)17-8/h3-4,7H,2,5-6H2,1H3,(H-,13,14,15,16)
• InChI Key: XQISHNBPSSFSEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C2=C(S1)C=CC(=C2)O)CCCS(=O)(=O)[O-]
• Molecular Formula: C11H13NO4S2
• Molecular Weight: 287.4 g/mol

Description

3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate, also known as MTS reagent, is a water-soluble compound that is commonly used in biochemical and physiological research. MTS reagent is a thiol-reactive compound that is used to modify proteins, peptides, and small molecules.

Mechanism of Action

3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent reacts with thiol groups on proteins, peptides, and small molecules to form a covalent bond. The reaction is rapid and irreversible, which makes 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent an ideal tool for studying protein function and structure. The reaction between 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent and thiol groups can be monitored using a variety of techniques, including UV-Vis spectroscopy, fluorescence spectroscopy, and mass spectrometry.
Biochemical and Physiological Effects:
3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent can have both biochemical and physiological effects on proteins, peptides, and small molecules. The covalent modification of thiol groups can alter the function and stability of proteins, which can lead to changes in enzyme activity, protein-protein interactions, and protein-ligand interactions. The physiological effects of 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent depend on the specific protein or molecule being modified.

Advantages and Limitations for Lab Experiments

3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent has several advantages for lab experiments. It is water-soluble and can be easily added to aqueous solutions. The reaction between 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent and thiol groups is rapid and irreversible, which makes it an ideal tool for studying protein function and structure. However, 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent has some limitations. It can react with non-specific thiol groups, which can lead to unwanted modifications. 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent can also be toxic to cells at high concentrations.

Future Directions

3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent has many potential future directions in biochemical and physiological research. One potential future direction is the development of new 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagents with improved selectivity and specificity for thiol groups. Another potential future direction is the use of 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagents in drug discovery and development. 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagents can be used to modify small molecules and peptides to improve their pharmacokinetic properties. Finally, 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagents can be used in the development of new biosensors for the detection of thiol-containing molecules.

Synthesis Methods

3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent is synthesized by reacting 2-methyl-1,3-benzothiazol-3-ium-3-olate with 1,3-propanesultone in the presence of a base. The reaction yields 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent as a white or off-white crystalline powder. The synthesis method is simple and can be easily scaled up for large-scale production.

Scientific Research Applications

3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent is commonly used in biochemical and physiological research to modify and study the function of proteins, peptides, and small molecules. 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent can be used to introduce a thiol-reactive group into a molecule, which can then be used to study protein-protein interactions, protein-ligand interactions, and enzyme activity. 3-(5-hydroxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)-1-propanesulfonate reagent is also used to study the structure and function of ion channels and transporters.